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Compound of Interest

Compound Name: 2,6-Dimethylphenylboronic acid

Cat. No.: B034878

Essential Safety and Handling Guide for 2,6-
Dimethylphenylboronic Acid

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the use of 2,6-Dimethylphenylboronic acid, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical Profile:

Name: 2,6-Dimethylphenylboronic acid

CAS Number: 100379-00-8

Molecular Formula: CeH11BO2

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

[21E31[41[5]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure and ensure
laboratory safety when handling 2,6-Dimethylphenylboronic acid. The following table
summarizes the required PPE.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Glasses with Side
Shields or Chemical Splash
Goggles

Must be worn at all times in the
laboratory. Goggles are
required when there is a risk of
splashing.[6][7]

Hand Protection

Chemical-Resistant Gloves

Nitrile or other impervious
gloves should be worn when
handling the compound or its
containers.[1][7] Gloves must
be inspected for integrity
before use and disposed of
properly after handling the
chemical.[7][8]

Body Protection

Laboratory Coat

Alab coat is mandatory to
protect skin and clothing from

potential spills.[7]

Respiratory Protection

Dust Mask or NIOSH/MSHA
Approved Respirator

Use a certified respirator when
handling the solid compound,

especially if there is a potential
for dust generation.[6][7] Work
should ideally be conducted in
a well-ventilated area or under

a chemical fume hood.[1][7]

Footwear

Closed-Toe Shoes

To protect against spills and
falling objects, closed-toe
shoes must be worn in the

laboratory at all times.[7]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 2,6-

Dimethylphenylboronic acid.
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4 1. Preparation h

( Ensure work area (fume hood) is clean and uncluttered j

Next

Y

(Verify functionality of eyewash station and safety shower)

Next

Y

( Don all required PPE as per the table )

Proceed to Handling

2. Chemical Handling A

Weigh the required amount of 2,6-Dimethylphenylboronic acid)

Next

Y

(Carefully transfer the chemical to the reaction vessel)

Next

Y

(Keep the stock container tightly closed when not in use)
A\ J

Proceed to Post-Handling

4 3. Post-‘ilandling h

( Clean the work area and any contaminated equipment)

Next

Y

(Properly remove and dispose of contaminated gloves and other disposable PPE)

Final Step

Y

(Wash hands thoroughly with soap and water )

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,6-Dimethylphenylboronic acid.
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Disposal Plan

Proper disposal of 2,6-Dimethylphenylboronic acid and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.[1]

Waste Chemical: Dispose of excess or unwanted 2,6-Dimethylphenylboronic acid as
hazardous waste.[7] Collect the waste in a clearly labeled, sealed, and appropriate container.
[6] Store the waste container in a designated, well-ventilated, and secure area.[6]

Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing papers, and paper towels, should also be disposed of as hazardous
waste.[7]

Empty Containers: Rinse empty containers thoroughly with a suitable solvent.[6] The rinsate
should be collected and disposed of as hazardous waste.[6][7] Once cleaned, the container
can be disposed of according to institutional guidelines.[6]

First Aid Measures

In case of exposure to 2,6-Dimethylphenylboronic acid, follow these first aid procedures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[1][3][4][9]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
[1][3][4][8] Remove contaminated clothing and wash it before reuse.[1][3][4][9] If skin
irritation occurs, seek medical advice.[1][3][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1][3][4][8] Remove
contact lenses if present and easy to do. Continue rinsing.[1][3][4] If eye irritation persists,
get medical advice.[1][3][4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[1][8]

[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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